Cas no 2138571-48-7 (3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one
• CAS No: 2138571-48-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5766367
• PubChem ID: 165897611
• Update Time: 2025-10-30

3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one
• EN300-1158913
• 2138571-48-7
• 3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C13H25NO/c1-6-14(10(2)3)12-9-11(15)7-8-13(12,4)5/h10,12H,6-9H2,1-5H3
• InChI Key： DHYMZQQEBSAZNF-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)N(CC)C(C)C

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one

3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one: A Comprehensive Overview

3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one (CAS No. 2138571-48-7) is a complex organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of cyclohexanones, which are six-membered cyclic ketones. The molecule features a cyclohexane ring with a ketone group at position 1 and two methyl groups at position 4. Additionally, the compound has an ethyl(propan-2-yl)amino group attached at position 3, which adds complexity to its structure and functionality.

The cyclohexanone framework is a well-known scaffold in organic chemistry, often used as a precursor for synthesizing various bioactive molecules. The presence of the ethyl(propan-2-yl)amino group introduces additional functionalities, such as hydrogen bonding capabilities and potential for stereochemical interactions. This makes the compound particularly interesting for researchers exploring its role in drug design and material science.

Recent studies have highlighted the importance of 3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one in the development of novel pharmaceutical agents. For instance, researchers have investigated its potential as a lead compound for anti-inflammatory drugs due to its ability to modulate key inflammatory pathways. The compound's structure allows for selective binding to specific receptors, which is crucial for therapeutic efficacy while minimizing off-target effects.

In addition to its pharmacological applications, this compound has also been explored in the context of green chemistry. Its synthesis involves efficient catalytic processes that minimize waste and energy consumption, aligning with current sustainability goals. The use of renewable feedstocks and enzymatic catalysis in its production has been reported in several recent publications, underscoring its role in advancing environmentally friendly chemical manufacturing.

The CAS No. 2138571-48-7 designation is a unique identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be accurately referenced in scientific literature and regulatory documents. This identifier is particularly useful for researchers and manufacturers who need to comply with international standards for chemical safety and handling.

From a structural perspective, the dimethyl substitution at position 4 contributes to the compound's stability and lipophilicity, which are essential properties for drug delivery systems. The amino group, on the other hand, enhances solubility and bioavailability, making it an attractive candidate for oral medications.

Furthermore, advancements in computational chemistry have enabled detailed studies of the electronic properties of 3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one. Quantum mechanical simulations have revealed insights into its electronic distribution and reactivity patterns, providing a foundation for predicting its behavior in different chemical environments.

In summary, 3-[Ethyl(propan-2-yl)amino]-4,4-dimethylcyclohexan-1-one (CAS No. 2138571-48-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, material science, and sustainable chemistry practices. As research continues to unfold, this compound is expected to play an increasingly important role in addressing pressing challenges in modern science.